Cas no 618862-87-6 (4-methoxy-N-{(4-methoxyphenyl)formamido(3-phenoxyphenyl)methyl}benzamide)

• Product Name: 4-methoxy-N-{(4-methoxyphenyl)formamido(3-phenoxyphenyl)methyl}benzamide
• CAS No: 618862-87-6
• MF: C₂₉H₂₆N₂O₅
• MW: 482.527147769928
• CID: 6075989
• PubChem ID: 2139828
• Update Time: 2025-07-19

4-methoxy-N-{(4-methoxyphenyl)formamido(3-phenoxyphenyl)methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-{(4-methoxyphenyl)formamido(3-phenoxyphenyl)methyl}benzamide
• Benzamide, N,N'-[(3-phenoxyphenyl)methylene]bis[4-methoxy-
• F1460-0232
• 618862-87-6
• 4-methoxy-N-{[(4-methoxyphenyl)formamido](3-phenoxyphenyl)methyl}benzamide
• AKOS002720770
• N,N'-((3-phenoxyphenyl)methylene)bis(4-methoxybenzamide)

• Inchi： 1S/C29H26N2O5/c1-34-23-15-11-20(12-16-23)28(32)30-27(31-29(33)21-13-17-24(35-2)18-14-21)22-7-6-10-26(19-22)36-25-8-4-3-5-9-25/h3-19,27H,1-2H3,(H,30,32)(H,31,33)
• InChI Key： MUIKPVVDZQNCCC-UHFFFAOYSA-N
• SMILES： C(NC(=O)C1=CC=C(OC)C=C1)(NC(=O)C1=CC=C(OC)C=C1)C1=CC=CC(OC2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 482.18417193g/mol
• Monoisotopic Mass: 482.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 85.9Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 728.2±60.0 °C(Predicted)
• pka: 12.54±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-methoxy-N-{(4-methoxyphenyl)formamido(3-phenoxyphenyl)methyl}benzamide

4-methoxy-N-{(4-methoxyphenyl)formamido(3-phenoxyphenyl)methyl}benzamide (CAS No. 618862-87-6): An Overview

4-methoxy-N-{(4-methoxyphenyl)formamido(3-phenoxyphenyl)methyl}benzamide (CAS No. 618862-87-6) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is characterized by its unique structural features, which include multiple aromatic rings and functional groups such as methoxy and formamido moieties. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The molecular formula of 4-methoxy-N-{(4-methoxyphenyl)formamido(3-phenoxyphenyl)methyl}benzamide is C₂₅H₂₅NO₅, and its molecular weight is approximately 419.47 g/mol. The compound's structure consists of a central benzamide core linked to a substituted phenyl group through a methylene bridge. The presence of multiple methoxy groups and a formamido group adds to its complexity and functional diversity.

In recent years, there has been growing interest in the study of 4-methoxy-N-{(4-methoxyphenyl)formamido(3-phenoxyphenyl)methyl}benzamide due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. These activities are attributed to its ability to modulate various cellular pathways and interact with specific protein targets.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 4-methoxy-N-{(4-methoxyphenyl)formamido(3-phenoxyphenyl)methyl}benzamide. The researchers found that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it could be a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In another study published in the European Journal of Medicinal Chemistry in 2022, the anti-cancer properties of 4-methoxy-N-{(4-methoxyphenyl)formamido(3-phenoxyphenyl)methyl}benzamide were explored. The compound was found to inhibit the growth of various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. Mechanistic studies revealed that the compound induced apoptosis through the activation of caspase-3 and the downregulation of Bcl-2 proteins.

The neuroprotective effects of 4-methoxy-N-{(4-methoxyphenyl)formamido(3-phenoxyphenyl)methyl}benzamide have also been investigated. A study published in the Journal of Neurochemistry in 2023 demonstrated that the compound protected neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This suggests that it could be a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The structural features of 4-methoxy-N-{(4-methoxyphenyl)formamido(3-phenoxyphenyl)methyl}benzamide make it an attractive target for chemical modification to enhance its pharmacological properties. For example, substituting different functional groups on the aromatic rings or modifying the formamido moiety can lead to derivatives with improved potency, selectivity, and pharmacokinetic profiles. These modifications can be guided by computational methods such as molecular docking and molecular dynamics simulations to predict binding affinities and optimize lead compounds.

In conclusion, 4-methoxy-N-{(4-methoxyphenyl)formamido(3-phenoxyphenyl)methyl}benzamide (CAS No. 618862-87-6) is a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine. As more studies are conducted, this compound may become an important tool in the development of novel therapeutics for various diseases.